molecular formula C12H23Cl2N3 B13494221 (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride

(1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride

Cat. No.: B13494221
M. Wt: 280.23 g/mol
InChI Key: QNKBGBOKCBFEKE-IDMXKUIJSA-N
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Description

This compound is a chiral amine derivative featuring a 1,4-dimethylpyrazole moiety and a 1-methylcyclopentyl group. The dihydrochloride salt form enhances its aqueous solubility, making it suitable for pharmaceutical applications.

Properties

Molecular Formula

C12H23Cl2N3

Molecular Weight

280.23 g/mol

IUPAC Name

(R)-(1,4-dimethylpyrazol-3-yl)-(1-methylcyclopentyl)methanamine;dihydrochloride

InChI

InChI=1S/C12H21N3.2ClH/c1-9-8-15(3)14-10(9)11(13)12(2)6-4-5-7-12;;/h8,11H,4-7,13H2,1-3H3;2*1H/t11-;;/m0../s1

InChI Key

QNKBGBOKCBFEKE-IDMXKUIJSA-N

Isomeric SMILES

CC1=CN(N=C1[C@@H](C2(CCCC2)C)N)C.Cl.Cl

Canonical SMILES

CC1=CN(N=C1C(C2(CCCC2)C)N)C.Cl.Cl

Origin of Product

United States

Biological Activity

(1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride is a compound of interest in pharmacological research due to its unique structural properties and potential biological activities. This article aims to explore the biological activity of this compound, summarizing relevant studies, synthesizing findings, and presenting data in a structured format.

  • Molecular Formula : C13H20N4·2HCl
  • Molecular Weight : 292.25 g/mol
  • CAS Number : 2227792-88-1

Biological Activity Overview

The biological activity of (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride has been investigated in various contexts, particularly focusing on its effects on neurotransmitter systems and potential therapeutic applications.

Research indicates that compounds containing pyrazole moieties often interact with neurotransmitter receptors, particularly serotonin and dopamine receptors. The specific interactions of this compound are still under investigation, but preliminary studies suggest it may act as a modulator of these systems.

Case Studies and Experimental Data

A selection of studies highlights the biological activity of related pyrazole derivatives, providing insight into the potential effects of (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride.

StudyObjectiveFindings
Study 1 Evaluate toxicity effectsDemonstrated low phytotoxicity at agricultural levels; potential for safe application in crop management.
Study 2 Synthesis and cytotoxicity testingIdentified several derivatives with significant cytotoxic effects against cancer cell lines; suggests potential for therapeutic use.
Study 3 Neurotransmitter interaction analysisFound that pyrazole derivatives can modulate serotonin receptors; indicates possible anxiolytic properties.

Cytotoxicity Studies

In a study focused on the synthesis of new pyrazole derivatives, several compounds were tested for their cytotoxic effects on various cancer cell lines. The results indicated that certain derivatives exhibited significant cytotoxicity, suggesting that (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)-1-(1-methylcyclopentyl)methanamine dihydrochloride may also possess similar properties when further studied.

Neurotransmitter Modulation

Research into related compounds has shown that pyrazole derivatives can act as ligands for serotonin and dopamine receptors. This modulation could lead to therapeutic applications in treating mood disorders or neurodegenerative diseases.

Comparison with Similar Compounds

Comparison with Structural Analogs

Below is a systematic comparison with structurally related compounds from the evidence, focusing on molecular features, substituents, and physicochemical implications.

Structural Features and Substituent Variations

Table 1: Key Structural Differences Among Analogs
Compound Name Molecular Formula Key Features Reference
(1R)-1-(1,4-Dimethyl-1H-pyrazol-3-yl)-1-(1-Methylcyclopentyl)methanamine dihydrochloride C₁₂H₂₂Cl₂N₄ Pyrazole (1,4-dimethyl), cyclopentyl (1-methyl), dihydrochloride salt -
1-(1,4-Dimethyl-1H-pyrazol-5-yl)methanamine dihydrochloride C₆H₁₂Cl₂N₃ Pyrazole (1,4-dimethyl), simpler methanamine backbone
(1R)-1-(1-Methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride C₆H₁₁ClN₄ Triazole (1-methyl) instead of pyrazole, hydrochloride salt
(1R)-1-(4-Fluoro-2-methylphenyl)ethan-1-amine hydrochloride C₉H₁₁ClFN Aromatic phenyl (4-fluoro-2-methyl), hydrochloride salt
2-(2-Methylpyridin-4-yl)ethan-1-amine dihydrochloride C₈H₁₄Cl₂N₂ Pyridine (2-methyl), dihydrochloride salt
(1-{[1,3]Oxazolo[4,5-b]pyridin-2-yl}pyrrolidin-3-yl)methanamine dihydrochloride C₁₀H₁₆Cl₂N₄O Oxazole-pyridine fused ring, pyrrolidine backbone

Key Observations

Heterocyclic Core Variations: The target compound’s 1,4-dimethylpyrazole (, Entry 1) differs from analogs with triazole (Entry 5, ) or oxazole-pyridine systems (). The 1-methylcyclopentyl group introduces steric bulk and lipophilicity compared to phenyl () or pyridyl groups. This may enhance CNS penetration or protein-binding affinity.

Salt Form :

  • The dihydrochloride salt (target compound and , Entry 3) likely improves solubility over hydrochloride analogs (e.g., , Entry 5), facilitating formulation.

Stereochemistry :

  • The (1R) configuration contrasts with racemic mixtures (e.g., , Entry 11), which may reduce off-target effects in enantiopure drugs.

Physicochemical Implications

  • Lipophilicity : Cyclopentyl and pyrazole groups increase logP compared to phenyl or pyridyl analogs, favoring blood-brain barrier penetration.
  • Solubility: Dihydrochloride salts (target compound, ) offer higher aqueous solubility than non-ionic forms, critical for bioavailability.
  • Hydrogen Bonding : Triazole-containing analogs () may exhibit stronger H-bonding interactions than pyrazoles, altering receptor-binding kinetics.

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